4-(acetylamino)-5-chloro-2-methoxy-N-{4-[(tetrahydrofuran-2-ylmethyl)sulfamoyl]phenyl}benzamide

• Molecular Formula: C21H24ClN3O6S
• Molecular Weight: 481.9 g/mol
• IUPAC Name: 4-acetamido-5-chloro-2-methoxy-N-[4-(oxolan-2-ylmethylsulfamoyl)phenyl]benzamide
• InChI: InChI=1S/C21H24ClN3O6S/c1-13(26)24-19-11-20(30-2)17(10-18(19)22)21(27)25-14-5-7-16(8-6-14)32(28,29)23-12-15-4-3-9-31-15/h5-8,10-11,15,23H,3-4,9,12H2,1-2H3,(H,24,26)(H,25,27)
• InChI Key: ZNJPDERDQAGYDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C(=C1)OC)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NCC3CCCO3)Cl

Description

5-Chloro-4-acetamido-2-methoxy-N-(4-{[(oxolan-2-yl)methyl]sulfamoyl}phenyl)benzamide is an organic compound with a complex structure. It is known for its potential applications in various fields, including chemistry, biology, and medicine. This compound is characterized by its unique chemical properties, which make it a subject of interest for scientific research and industrial applications.

Preparation Methods

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency and yield, often involving automated systems and stringent quality control measures to ensure the purity and consistency of the final product .

Chemical Reactions Analysis

Types of Reactions

5-Chloro-4-acetamido-2-methoxy-N-(4-{[(oxolan-2-yl)methyl]sulfamoyl}phenyl)benzamide undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substituting agents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

5-Chloro-4-acetamido-2-methoxy-N-(4-{[(oxolan-2-yl)methyl]sulfamoyl}phenyl)benzamide has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Utilized in the production of dyes, coatings, and other industrial products.

Mechanism of Action

The mechanism of action of 5-chloro-4-acetamido-2-methoxy-N-(4-{[(oxolan-2-yl)methyl]sulfamoyl}phenyl)benzamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to a cascade of biochemical events that result in its observed effects. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 5-chloro-4-acetamido-2-methoxy-N-(4-{[(oxolan-2-yl)methyl]sulfamoyl}phenyl)benzamide include:

• Methyl 4-acetamido-5-chloro-2-methoxybenzoate
• 5-Chloro-2-methoxy-N-(2-(4-sulfamoylphenyl)ethyl)benzamide .

Uniqueness

What sets 5-chloro-4-acetamido-2-methoxy-N-(4-{[(oxolan-2-yl)methyl]sulfamoyl}phenyl)benzamide apart is its unique combination of functional groups, which confer specific chemical properties and biological activities. This uniqueness makes it a valuable compound for various research and industrial applications .